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Compound of Interest

Compound Name: 3,5-Octadien-2-ol

Cat. No.: B3386073 Get Quote

Technical Data Summary: 3,5-Octadien-2-ol
This document provides the core chemical properties of 3,5-Octadien-2-ol, focusing on its

molecular formula and weight. The information is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

While this guide provides fundamental physicochemical data, it is important to note that

experimental protocols and biological signaling pathways are beyond the scope of a summary

focused on basic molecular properties. Such detailed information would be found in specific

research papers citing the use or synthesis of this compound.

Physicochemical Properties
The fundamental quantitative data for 3,5-Octadien-2-ol are summarized below. This dienol,

characterized by an eight-carbon chain with two double bonds and a hydroxyl group, has a

molecular formula of C₈H₁₄O[1][2][3]. Its structure leads to the potential for multiple

stereoisomers, including geometric (E/Z) and optical (R/S) isomers[2].
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Property Value Unit Source

Molecular Formula C₈H₁₄O - [1][2][3][4]

Molecular Weight 126.20 g/mol [2][4][5]

126.1962 g/mol [3]

Exact Mass 126.104465066 g/mol [1][4]

IUPAC Name
(3E,5E)-octa-3,5-dien-

2-ol
- [4]

CAS Registry Number 69668-82-2 - [1][3]

Structural and Data Derivation
The molecular properties of a chemical compound are derived directly from its structure. The

logical flow from the chemical name to its formula and mass is a foundational concept in

chemistry.
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3,5-Octadien-2-ol
(Chemical Name)

Structural Analysis
- 8 Carbon atoms

- 14 Hydrogen atoms
- 1 Oxygen atom

determines

Molecular Formula:
C₈H₁₄O

yields

Calculation using
Atomic Weights

(C: 12.011, H: 1.008, O: 15.999)

enables

Molecular Weight:
~126.20 g/mol

results in

Click to download full resolution via product page

Caption: Logical derivation of molecular weight from chemical nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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